N~2~-[4-CHLORO-1-(2,6-DICHLOROBENZYL)-1H-PYRAZOL-3-YL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE

• IUPAC Name: N-[4-chloro-1-[(2,6-dichlorophenyl)methyl]pyrazol-3-yl]-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C16H10Cl3N7O/c17-10-3-1-4-11(18)9(10)7-25-8-12(19)13(23-25)21-15(27)14-22-16-20-5-2-6-26(16)24-14/h1-6,8H,7H2,(H,21,23,27)
• InChI Key: JVCPTIUPCOPCNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(C(=N2)NC(=O)C3=NN4C=CC=NC4=N3)Cl)Cl
• Molecular Formula: C16H10Cl3N7O
• Molecular Weight: 422.7 g/mol

Description

N~2~-[4-CHLORO-1-(2,6-DICHLOROBENZYL)-1H-PYRAZOL-3-YL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE is a complex organic compound featuring a pyrazole and triazolopyrimidine scaffold.

Preparation Methods

The synthesis of N2-[4-CHLORO-1-(2,6-DICHLOROBENZYL)-1H-PYRAZOL-3-YL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE involves multiple steps. The synthetic route typically starts with the preparation of the pyrazole intermediate, followed by the formation of the triazolopyrimidine ring. The reaction conditions often include the use of chlorinating agents and catalysts to facilitate the formation of the desired compound . Industrial production methods may involve optimizing these reactions for scale, ensuring high yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the core structure.

Substitution: Common reagents for substitution reactions include halogenating agents and nucleophiles, leading to the formation of various substituted derivatives.

Scientific Research Applications

N~2~-[4-CHLORO-1-(2,6-DICHLOROBENZYL)-1H-PYRAZOL-3-YL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as a CDK2 inhibitor, which is crucial for regulating the cell cycle.

Medicine: Investigated for its anticancer properties, particularly against cell lines like MCF-7 and HCT-116.

Mechanism of Action

The compound exerts its effects primarily by inhibiting CDK2 (Cyclin-Dependent Kinase 2), a key enzyme involved in cell cycle regulation. By binding to the active site of CDK2, it prevents the phosphorylation of target proteins, thereby halting cell cycle progression and inducing apoptosis in cancer cells .

Comparison with Similar Compounds

N~2~-[4-CHLORO-1-(2,6-DICHLOROBENZYL)-1H-PYRAZOL-3-YL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE is unique due to its specific substitution pattern and the presence of both pyrazole and triazolopyrimidine rings. Similar compounds include:

Pyrazolo[3,4-d]pyrimidine derivatives: Known for their anticancer properties.

Triazolopyrimidine derivatives: Studied for their biological activities, including enzyme inhibition.

This compound stands out due to its enhanced inhibitory activity against CDK2, making it a promising candidate for further research and development in cancer therapy .